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Compound of Interest

Compound Name:
Methyl quinoline-4-carboximidate

hydrochloride

CAS No.: 1196146-32-3

Cat. No.: B8005762

Get Quote

Technical Guide: Elemental Analysis Standards for Methyl Quinoline-4-Carboximidate HCl

Executive Summary
Methyl quinoline-4-carboximidate hydrochloride (also known as the Pinner salt of quinoline-

4-carbonitrile) is a highly reactive, electrophilic intermediate used primarily in the synthesis of

quinoline-based antimalarials, antivirals, and DNA-intercalating agents. Due to its hygroscopic

nature and susceptibility to hydrolysis, establishing a reliable elemental analysis (EA) standard

is critical for validating synthesis quality.

This guide provides the theoretical reference standards for methyl quinoline-4-carboximidate

HCl, compares its elemental signature against common degradation products (alternatives),

and outlines a self-validating protocol for accurate characterization.

The Reference Standard: Theoretical Elemental
Composition
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For a researcher, the "Standard" is the theoretical calculation based on the pure stoichiometric

salt. Deviations from these values are the primary indicator of hydrolysis or incomplete salt

formation.

Chemical Identity:

IUPAC Name: Methyl quinoline-4-carboximidate hydrochloride

Synonyms: Methyl cinchonimidate hydrochloride; O-Methyl-4-quinolinecarboximidate HCl

Molecular Formula:

Molecular Weight: 222.67 g/mol

Table 1: Theoretical Elemental Analysis Standards (Reference Values)

Element Count
Atomic
Mass

Total Mass
Contributio
n

Theoretical

% (w/w)

Tolerance
Range
(±0.4%)*

Carbon (C) 11 12.011 132.12 59.33 %
58.93 – 59.73

%

Hydrogen (H) 11 1.008 11.09 4.98 % 4.58 – 5.38 %

Nitrogen (N) 2 14.007 28.01 12.58 %
12.18 – 12.98

%

Chlorine (Cl) 1 35.45 35.45 15.92 %
15.52 – 16.32

%

Oxygen (O) 1 15.999 16.00 7.19 %
Calculated by

difference

*Standard industry acceptance criteria for research-grade intermediates.
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In the context of Pinner salt synthesis, the "Alternatives" are the degradation products or

starting materials that contaminate the sample. The most common failure mode is hydrolysis,

where the imidate converts to an ester.

The "Nitrogen Drop" Diagnostic: The most reliable indicator of degradation is a sharp decrease

in Nitrogen content.

Target (Imidate): ~12.6% N

Hydrolysis Product (Ester): ~7.5% N

Table 2: Comparative Elemental Signatures of Target vs. Common Impurities
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Compoun
d
(Alternati
ve)

Formula
MW (
g/mol )

% C % H % N
Diagnostic

Shift

Target:

Methyl

Quinoline-

4-

Carboximid

ate HCl

222.67 59.33 4.98 12.58
Reference

Standard

Alt 1:

Methyl

Quinoline-

4-

Carboxylat

e (Ester)

187.19 70.58 4.85 7.48

High C

(+11%),

Low N

(-5%).

Indicates

hydrolysis.

Alt 2:

Quinoline-

4-

Carboxami

de (Amide)

172.18 69.76 4.68 16.27

High C,

High N.

Indicates

ammonolys

is/over-

reaction.

Alt 3:

Quinoline-

4-

Carbonitrile

(Precursor)

154.17 77.91 3.92 18.17

Very High

C, High N.

Indicates

incomplete

reaction.

Analysis: If your EA results show Carbon > 65% and Nitrogen < 10%, your standard has

degraded into the ester (Alternative 1). This is common if the HCl salt was exposed to moist air,

releasing

and forming the ester [1].

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8005762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Synthesis & Validation
Workflow
To achieve the theoretical values listed above, the following protocol must be strictly adhered

to. This workflow minimizes the "Alternative" impurities.

Step 1: Anhydrous Pinner Synthesis
Reagents: Quinoline-4-carbonitrile (1.0 eq), Anhydrous Methanol (excess), Dry HCl gas

(saturation).

Condition: 0°C to room temperature, sealed vessel.

Causality: Water must be excluded. Even trace moisture triggers the pathway toward Methyl

Quinoline-4-carboxylate [2].

Step 2: Isolation (The Critical Step)
Method: Precipitation with anhydrous diethyl ether.

Filtration: Perform under a blanket of Nitrogen or Argon.

Washing: Wash with copious anhydrous ether to remove unreacted nitrile.

Step 3: Drying & Handling for EA
Drying: Vacuum desiccator over

or KOH pellets for 24 hours. Do not use heat, as imidate salts can thermally decompose.

EA Sample Prep:

Pre-dry the combustion capsule.

Load the sample inside a glovebox or dry bag.

Seal the capsule immediately.
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Validation: If the sample turns sticky or gummy during weighing, it has absorbed moisture;

the EA result will be invalid (High H, Low N).

Visualization: Synthesis & Degradation Pathways
The following diagram illustrates the relationship between the target standard and its

alternatives (impurities).

Quinoline-4-carbonitrile
(Precursor)

C: 77.9% | N: 18.2%

Methyl Quinoline-4-
carboximidate HCl

(TARGET STANDARD)
C: 59.3% | N: 12.6%

+ MeOH / HCl (gas)
(Anhydrous)

Methyl Quinoline-4-
carboxylate

(Hydrolysis Impurity)
C: 70.6% | N: 7.5%

+ H2O (Hydrolysis)
(Moisture Exposure)

Quinoline-4-
carboxamide

(Ammonolysis Impurity)
C: 69.8% | N: 16.3%

+ NH3 / Heat
(Thermal decomp)

Click to download full resolution via product page

Caption: Reaction pathway showing the target Pinner salt (Blue) and its degradation into Ester

(Red) or Amide (Yellow) upon exposure to moisture or heat.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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